Cas no 1172940-17-8 (1-4-(4-Fluorophenyl)-2-thiazolyl-3,5-dimethyl-1H-pyrazole-4-propanoic Acid)
1-4-(4-Fluorophenyl)-2-thiazolyl-3,5-dimethyl-1H-pyrazole-4-propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(4-Fluorophenyl)-2-thiazolyl]-3,5-dimethyl-1H-pyrazole-4-propanoic Acid
- 1-4-(4-Fluorophenyl)-2-thiazolyl-3,5-dimethyl-1H-pyrazole-4-propanoic Acid
-
- Inchi: 1S/C17H16FN3O2S/c1-10-14(7-8-16(22)23)11(2)21(20-10)17-19-15(9-24-17)12-3-5-13(18)6-4-12/h3-6,9H,7-8H2,1-2H3,(H,22,23)
- InChI Key: VTNODBWETVLFIK-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(=CC=2)F)N=C1N1C(C)=C(C(C)=N1)CCC(=O)O
1-4-(4-Fluorophenyl)-2-thiazolyl-3,5-dimethyl-1H-pyrazole-4-propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F596050-10mg |
1-[4-(4-Fluorophenyl)-2-thiazolyl]-3,5-dimethyl-1H-pyrazole-4-propanoic Acid |
1172940-17-8 | 10mg |
$253.00 | 2023-05-18 | ||
| TRC | F596050-100mg |
1-[4-(4-Fluorophenyl)-2-thiazolyl]-3,5-dimethyl-1H-pyrazole-4-propanoic Acid |
1172940-17-8 | 100mg |
$ 1800.00 | 2023-09-07 |
1-4-(4-Fluorophenyl)-2-thiazolyl-3,5-dimethyl-1H-pyrazole-4-propanoic Acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1-4-(4-Fluorophenyl)-2-thiazolyl-3,5-dimethyl-1H-pyrazole-4-propanoic Acid
Introduction to CAS No. 1172940-17-8: 1-4-(4-Fluorophenyl)-2-thiazolyl-3,5-dimethyl-1H-pyrazole-4-propanoic Acid
The compound CAS No. 1172940-17-8, also known as 1-4-(4-fluorophenyl)-2-thiazolyl-3,5-dimethyl-1H-pyrazole-4-propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyrazole ring, a thiazole moiety, and a fluorophenyl group, all of which contribute to its unique chemical properties.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the thiazole group further enhances the compound's bioactivity by introducing additional electron-withdrawing effects, which can improve its binding affinity to target proteins. The fluorophenyl substituent adds another layer of complexity, potentially influencing the molecule's pharmacokinetic properties such as solubility and permeability.
One of the most promising applications of this compound lies in its potential as a lead molecule for the development of novel therapeutics. Researchers have demonstrated that pyrazole-based compounds can exhibit significant activity against various enzymes and receptors involved in disease pathways. For instance, recent experiments have shown that this compound can inhibit the activity of certain kinases, which are key players in cancer progression.
In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the thiazole moiety make it a candidate for use in organic electronics, such as in the development of new types of semiconductors or light-emitting diodes (LEDs). This dual functionality underscores the versatility of CAS No. 1172940-17-8 as a multi-functional molecule with applications across diverse scientific disciplines.
The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.
Looking ahead, ongoing research is focused on further elucidating the biological mechanisms underlying the activity of CAS No. 1172940-17-8. Collaborative efforts between chemists and biologists are expected to uncover new insights into its interactions with cellular targets, paving the way for its translation into clinical applications. Moreover, advancements in computational chemistry are enabling researchers to model the compound's behavior at atomic levels, providing valuable data for rational drug design.
In conclusion, CAS No. 1172940-17-8 represents a cutting-edge molecule with immense potential across multiple scientific domains. Its intricate structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in pharmacology and materials science. As research continues to unfold, this compound is poised to make significant contributions to both academic and industrial advancements.
1172940-17-8 (1-4-(4-Fluorophenyl)-2-thiazolyl-3,5-dimethyl-1H-pyrazole-4-propanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)